2-Amino-1-(4-benzyloxyphenyl)ethanone hydrochloride

• IUPAC Name: 2-amino-1-(4-phenylmethoxyphenyl)ethanone;hydrochloride
• InChI: InChI=1S/C15H15NO2.ClH/c16-10-15(17)13-6-8-14(9-7-13)18-11-12-4-2-1-3-5-12;/h1-9H,10-11,16H2;1H
• InChI Key: ZJSLZDNYWMHWKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C(=O)CN.Cl
• Molecular Formula: C15H16ClNO2
• Molecular Weight: 277.74 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined by its IUPAC name. For “2-Amino-1-(4-benzyloxyphenyl)ethanone hydrochloride”, the name suggests that it contains an amino group (NH2) and a benzyloxyphenyl group attached to an ethanone backbone.

Synthesis routes and methods I

Procedure details

78 g of 1-(4-benzyloxyphenyl)-2-chloroethanone and 63 g of hexamine are dissolved in 2.2 liters of chloroform, and the mixture is stirred at room temperature overnight. The mixture is condensed to a volume of 1.1 liters, and refluxed for 3 hours. After cooling, the precipitated crystals are collected by filtration, washed and then dried. The colorless crystals thus obtained are added to a mixture of 750 ml of ethanol and 120 ml of conc. hydrochloric acid, and the mixture is refluxed for 50 minutes. After cooling, the precipitated crystals are collected by filtration, washed and then dried. 55.6 g of 2-amino-1-(4-benzyloxyphenyl)ethanone hydrochloride are obtained as colorless crystals.

Synthesis routes and methods II

Procedure details

Hexamine (5.6 g; 40 mmol) was added to a solution of 1-(4-benzyloxy-phenyl)-2-bromo-ethanone (12.2 g; 40 mmol) in chloroform (80 ml), and stirred for 3 h. Dry ether (80 ml) was added and the solid that separated was filtered, washed with ether, dried then suspended in methanol (100 ml) and con. HCl (20 ml) and allowed to stir for 16 h. The reaction mixture was concentrated, and treated with water (20 ml). The solid obtained was filtered, washed with cold water (2×10 ml) and dried to obtain the title compound. Yield, 10 g (89.9%); mp, 228-29° C.; MS (EI): 241, 211, 91; analysis: C15H16ClNO2 requires: C, 64.87; H, 5.81; N, 5.04; found: C, 64.86; H, 6.11; N, 5.16%.